Cas no 123065-56-5 (6-hydroxy-6-methylheptan-3-one)

• Product Name: 6-hydroxy-6-methylheptan-3-one
• CAS No: 123065-56-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD21923459
• CID: 178333
• PubChem ID: 129891
• Update Time: 2025-04-19

6-hydroxy-6-methylheptan-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone,6-hydroxy-6-methyl-
• 6-hydroxy-6-methyl-3-heptanone
• 6-hydroxy-6-methylheptan-3-one
• 6-Hmhn
• 123065-56-5
• G2CVU7ZB99
• EN300-263672
• LTL
• Q24762941
• DTXSID70153855
• 3-Heptanone, 6-hydroxy-6-methyl-
• DB03711
• PD007301
• UNII-G2CVU7ZB99
• AKOS017983535
• NS00069111
• SCHEMBL840557
• 6-HYDROXY-6-METHYL-HEPTAN-3-ONE

• MDL： MFCD21923459
• Inchi： 1S/C8H16O2/c1-4-7(9)5-6-8(2,3)10/h10H,4-6H2,1-3H3
• InChI Key： FGPMBONEKHYAHO-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCC(CC)=O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.928
• Boiling Point: 230.9°Cat760mmHg
• Flash Point: 93.7°C
• Refractive Index: 1.436
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols